Cas no 441796-09-4 (N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-(phenylmethyl)sulfamide)

• Product Name: N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-(phenylmethyl)sulfamide
• CAS No: 441796-09-4
• MF: C₂₃H₂₀Br₂N₆O₄S
• MW: 636.31570148468
• CID: 4756420
• PubChem ID: 67952994
• Update Time: 2024-11-04

N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-(phenylmethyl)sulfamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-(phenylmethyl)sulfamide
• BDBM50395631
• N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-(phenylmethyl)sulfamide...
• CS-0010548
• 441796-09-4
• CHEMBL2165334
• SCHEMBL9891392
• F82044
• N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N''-(phenylmethyl)sulfamide

• Inchi： 1S/C23H20Br2N6O4S/c24-18-8-6-17(7-9-18)20-21(31-36(32,33)30-12-16-4-2-1-3-5-16)28-15-29-22(20)34-10-11-35-23-26-13-19(25)14-27-23/h1-9,13-15,30H,10-12H2,(H,28,29,31)
• InChI Key： VIQIKJNRAFJKTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(N=CN=C1NS(NCC1C=CC=CC=1)(=O)=O)OCCOC1N=CC(=CN=1)Br

Computed Properties

• Exact Mass: 635.9613g/mol
• Monoisotopic Mass: 633.96335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 137
• Molecular Weight: 636.3g/mol